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Compound of Interest

Compound Name: Z-Val-OMe
CAS No.: 24210-19-3
Cat. No.: B1625133
Get Quote
. J

Supply Chain Analysis, Synthesis Protocols, and Quality Assurance[1]

Executive Summary

Z-Val-OMe (N-Benzyloxycarbonyl-L-valine methyl ester) is a critical orthogonally protected
amino acid intermediate used in peptide synthesis and medicinal chemistry.[1] Unlike
commodity reagents (e.g., H-Val-OMe or Z-Val-OH), Z-Val-OMe is often classified as a
specialty intermediate.[1]

e Primary Utility: It serves as a fully protected building block where the N-terminus is masked
by the Carboxybenzyl (Cbz/Z) group (acid-stable, hydrogenolysis-labile) and the C-terminus
is masked by a Methyl Ester (base-labile).[1]

» Market Reality: Due to lower demand compared to Fmoc/Boc derivatives, commercial pricing
for Z-Val-OMe is disproportionately high (

250/g).[1]
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o Strategic Recommendation: For scales >10g, in-house synthesis is the superior strategy

regarding cost and purity control.[1]

Chemical Identity & Technical Specifications

Before procurement or synthesis, verify the compound identity against these strict

physicochemical parameters.

Parameter

Specification

Notes

Chemical Name

N-Benzyloxycarbonyl-L-valine

methyl ester

Note: Do not confuse with H-

CAS Number 24210-19-3

Val-OMe (6306-52-1)
Formula C14H19NO4
Molecular Weight 265.31 g/mol

Physical State

White crystalline solid or

Low melting point solid (often

colorless oll solidifies upon cooling)
] ] Lit.[1][2] value; impure
Melting Point 54 - 56 °C ]
samples appear as oils
Solubility DCM, EtOAc, MeOH, DMSO Insoluble in water

Purity Requirement

>98.0% (HPLC)

Critical to prevent deletion

sequences in coupling

Optical Rotation

to

Concentration dependent

(typically c=1 in MeOH)

Market Landscape: Suppliers & Price Analysis

The market for Z-Val-OMe is bifurcated into Catalog Distributors (High Price/Low Vol) and

Custom Synthesis Houses (Lower Price/High Vol).[1]

Pricing Tiers (2025/2026 Estimates)
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Data normalized from major global distributors.[1]

Price

Supplier Vendor . . Unit Cost )
) Pack Size Estimate Lead Time
Tier Examples ($/9)
(USD)
] Fisher
Tier 1: Global $60.00 -
(eMolecules), 250 mg $240 - $340 1-3 Days
Catalog , $85.00
Sigma
Tier 2: Fluorochem, $75.00 -
o . 1lg $75 - $90 3-7 Days
Specialized Combi-Blocks $90.00
Tier 3: Enamine, )
100 g Inquire $5 - $15* 2-4 Weeks

Bulk/Custom Chem-Impex

*Note: Bulk pricing assumes a custom synthesis order. The raw material cost (H-Val-OMe +
Cbz-Cl) is <$1/g, making the markup on Tier 1 suppliers >20,000%.[1]

Procurement Strategy

o For Reference Standards (<1g): Purchase from Tier 1/2 to save time. Ensure CoA includes
chiral HPLC to verify enantiomeric excess (% ee).

e For Pilot Scale (>10g):Do NOT buy catalog. Synthesize in-house using the protocol below.
The cost savings are exponential.[1]

In-House Synthesis Protocol (The "Make" Strategy)

For quantities exceeding 10g, the following protocol provides a robust, high-yielding (>90%),
and cost-effective route. This method utilizes Schotten-Baumann conditions to introduce the Z-
group onto commercially cheap H-Val-OMe HCI.[1]

Reaction Pathway

The synthesis couples L-Valine Methyl Ester HCI (CAS 6306-52-1, ~

0.50/g).[1]
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Figure 1: Schotten-Baumann synthesis workflow for Z-Val-OMe.[1]

Step-by-Step Methodology

e Setup: In a round-bottom flask, suspend H-Val-OMe HCI (1.0 eq) in DCM (10 mL/qg).

o Base Addition: Add Triethylamine (TEA) (2.2 eq) or aqueous NaHCOs (2.5 eq) at 0°C. Stir
until the salt dissolves/neutralizes.

o Acylation: Dropwise add Benzyl Chloroformate (Cbz-ClI) (1.05 eq) over 30 minutes at 0°C.
Caution: Exothermic.

¢ Reaction: Allow to warm to Room Temperature (RT) and stir for 3 hours. Monitor by TLC
(EtOAc/Hexane 1:3).[1]

o Workup (Self-Validating Step):
o Wash organic layer with 1M HCI (removes unreacted amine and TEA).[1]
o Wash with Sat. NaHCOs (removes unreacted Chz-Cl as benzyl alcohol/carbonate).[1]

o Wash with Brine, dry over MgSOa4, and concentrate.[1]
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 Purification: The crude oil usually solidifies upon standing or triturating with Hexane/Ether.[1]
Recrystallize from EtOAc/Hexane if necessary.

Quality Control & Stability

To ensure the integrity of your drug development pipeline, the following QC metrics are non-
negotiable.

Analytical Specifications

e HPLC Purity: >98.0%.[1][3] Impurities often include Benzyl Alcohol (from Cbz-ClI hydrolysis)
or Valine dipeptides (if base was added too fast).[1]

« Enantiomeric Purity: Chiral HPLC is required to ensure no racemization occurred during
coupling (though Cbz-Cl coupling is generally racemization-free).[1]

e NMR Verification:

o H NMR (CDCIs): Look for the diagnostic benzyl protons (singlet/AB quartet at ~5.1 ppm,
2H) and the methoxy singlet (~3.7 ppm, 3H).[1]

Storage & Handling

o Stability: Z-Val-OMe is stable at room temperature but should be stored at 2-8°C for long-
term (>6 months) to prevent ester hydrolysis or transesterification.[1]

e Hygroscopicity: Low.[1] Keep desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Organic Syntheses Procedure [orgsyn.org]

o 2. N-((Benzyloxy)carbonyl)-N-methyl-L-valine | 42417-65-2 | Benchchem [benchchem.com]
e 3. chemimpex.com [chemimpex.com]

e 4. L-VALINE METHYL ESTER | CAS#:4070-48-8 | Chemsrc [chemsrc.com]

¢ To cite this document: BenchChem. [Technical Guide: High Purity Z-Val-OMe (CAS 24210-
19-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625133/docs#technical-guide-high-purity-z-val-ome-
cas-24210-19-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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